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Compound of Interest

Compound Name: Propargyl-PEG10-alcohol

Cat. No.: B610210 Get Quote

In-depth Technical Guide: Propargyl-PEG10-alcohol
This guide provides a detailed overview of the chemical structure and molecular properties of

Propargyl-PEG10-alcohol, a heterobifunctional linker molecule of significant interest to

researchers and professionals in the fields of drug development, bioconjugation, and materials

science.

Core Molecular Attributes
Propargyl-PEG10-alcohol is a derivative of polyethylene glycol (PEG) that incorporates a

terminal propargyl group at one end and a hydroxyl group at the other. The "PEG10"

designation indicates the presence of ten repeating ethylene glycol units. This structure imparts

both hydrophilicity, due to the PEG chain, and a reactive alkyne functionality for "click

chemistry" applications.

The precise molecular formula and weight have been subject to some variation in commercial

listings. Based on the structure of decaethylene glycol and the addition of a propargyl ether, the

correct molecular formula is determined to be C₂₃H₄₄O₁₁. This corresponds to a specific

molecular weight that is crucial for accurate experimental design and analysis.

Quantitative Data Summary
For clarity and ease of comparison, the key quantitative data for Propargyl-PEG10-alcohol
are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₂₃H₄₄O₁₁ [1][2]

Molecular Weight 496.59 g/mol [1]

Synonyms

3,6,9,12,15,18,21,24,27,30-

Decaoxatritriacont-32-yn-1-ol,

Decaethylene glycol propargyl

ether

[1]

Molecular Structure Visualization
The chemical structure of Propargyl-PEG10-alcohol is depicted in the following diagram,

generated using the Graphviz DOT language. This visualization clarifies the connectivity of the

propargyl group, the ten ethylene glycol repeat units, and the terminal alcohol group.

HC C
≡

CH₂ O (CH₂CH₂O)₉ CH₂ CH₂ OH

Click to download full resolution via product page

Figure 1: Chemical structure of Propargyl-PEG10-alcohol.

Experimental Considerations
While this document does not detail specific experimental protocols, the structural and

molecular weight information provided is fundamental for a range of common applications:

Click Chemistry: The terminal alkyne (propargyl group) is readily used in copper-catalyzed

azide-alkyne cycloaddition (CuAAC) reactions for the conjugation of biomolecules, surfaces,

or nanoparticles.

PEGylation: The polyethylene glycol chain enhances the solubility and biocompatibility of

conjugated molecules, a technique widely used to improve the pharmacokinetic properties of

therapeutic agents.
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Linker Synthesis: As a heterobifunctional molecule, it serves as a versatile building block for

the synthesis of more complex linkers, such as those used in Proteolysis Targeting Chimeras

(PROTACs).

Accurate knowledge of the molecular weight is critical for stoichiometric calculations in these

and other synthetic procedures to ensure high reaction efficiency and purity of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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